Cas no 321848-46-8 (5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates a 4-fluorophenylsulfanyl group and a trifluoromethyl substituent, enhancing its reactivity and binding affinity in target interactions. The aldehyde functionality provides a versatile handle for further derivatization, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, offering a balance of electronic and steric properties for optimized performance in medicinal and crop protection research.

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde structure

321848-46-8 structure

Product Name:5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

CAS No:321848-46-8

MF:C₁₂H₈F₄N₂OS

MW:304.263335227966

MDL:MFCD01935982

CID:3061010

PubChem ID:2774741

Update Time:2025-05-28

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- <br>5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbald ehyde
- 4G-391S
- AKOS005070284
- 5-[(4-Fluorophenyl)sulphanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde, 5-[(4-Fluorophenyl)sulphanyl]-4-formyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole
- 5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
- 5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- CS-0333033
- 321848-46-8
- 5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- 5-[(4-Fluoropheny)lthio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
- MFCD01935982
- 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- MDL： MFCD01935982
- Inchi： 1S/C12H8F4N2OS/c1-18-11(20-8-4-2-7(13)3-5-8)9(6-19)10(17-18)12(14,15)16/h2-6H,1H3
- InChI Key： ITHPVIWYDAOLDS-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)C1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

Exact Mass: 304.02934670Da
Monoisotopic Mass: 304.02934670Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 60.2Å²

Experimental Properties

Melting Point: 61-62°C

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM517085-1g	5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321848-46-8	97%	1g	$305	2022-06-11
Apollo Scientific	PC9368-500mg	5-[(4-Fluoropheny)lthio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde	321848-46-8	97%	500mg	£265.00	2024-05-25
Apollo Scientific	PC9368-1g	5-[(4-Fluoropheny)lthio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde	321848-46-8	97%	1g	£350.00	2024-05-25
TRC	F028615-250mg	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321848-46-8		250mg	$ 435.00	2022-06-05
TRC	F028615-500mg	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321848-46-8		500mg	$ 720.00	2022-06-05
abcr	AB156518-1 g	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321848-46-8		1 g	€587.80	2023-07-20
abcr	AB156518-5 g	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321848-46-8		5 g	€1,674.80	2023-07-20
abcr	AB156518-1g	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321848-46-8		1g	€587.80	2025-02-18
abcr	AB156518-5g	5-[(4-Fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321848-46-8		5g	€1674.80	2025-02-18
A2B Chem LLC	AF85725-1mg	5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321848-46-8	>95%	1mg	$201.00	2024-04-20